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Compound of Interest

Compound Name: Fladrafinil

Cat. No.: B104434

Fur Forscher, Wissenschaftler und Fachleute der Arzneimittelentwicklung

Diese vergleichende Anleitung bietet eine detaillierte Analyse der Dopamin-
Wiederaufnahmehemmung durch Fladrafinil (CRL-40,941) und Modafinil. Der Schwerpunkt
liegt auf quantitativen Daten aus In-vitro-Studien, detaillierten Versuchsprotokollen und der
Visualisierung der zugrunde liegenden neuropharmakologischen Mechanismen.

Zusammenfassung der quantitativen Daten

Die folgende Tabelle fasst die Bindungsaffinitaten von Fladrafinil und Modafinil fur den
Dopamin-Transporter (DAT) zusammen. Es ist zu beachten, dass die Daten aus
unterschiedlichen Studien stammen und die experimentellen Bedingungen variieren kénnen,
was einen direkten Vergleich mit Vorsicht zu geniel3en macht.
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Wirkstoff Parameter Wert Spezies Anmerkungen
o Ki Bindungsaffinitat

Fladrafinil (CRL- o ) s )

40,941) (Inhibitionskonst 230 nM[1] Nicht spezifiziert am Dopamin-

’ ante) Transporter.
Bindungsaffinitat
am

Ki

~2.280 nM (2,28

menschlichen

Modafinil (Inhibitionskonst Menschlich )
uM)[2] Dopamin-
ante)
Transporter
(hDAT).
Hemmung der
ICso Dopamin-
. (Halbmaximale Aufnahme in
Modafinil 11,11 pM[3] Ratte
Hemmkonzentrat HEK?293-Zellen,
ion) die den Ratten-
DAT exprimieren.
Enantiomer-
o Ki ~3-fach héhere .
(R)-Modafinil o o ) spezifische
(Inhibitionskonst Affinitat als (S)- Menschlich

(Armodafinil)

ante)

Modafinil[4]

Bindungsaffinitat
am hDAT.

Ki (Inhibitionskonstante) ist ein Mal} fiir die Bindungsaffinitéat eines Inhibitors an ein Zielprotein.

Ein niedrigerer Ki-Wert weist auf eine hohere Affinitéat hin. ICso (halbmaximale

Hemmkonzentration) ist die Konzentration eines Inhibitors, die erforderlich ist, um eine

biologische Funktion um 50 % zu hemmen.

Mechanismus der Dopamin-
Wiederaufnahmehemmung

Sowohl Fladrafinil als auch Modafinil wirken als Dopamin-Wiederaufnahmehemmer.[5] Sie

binden an den Dopamin-Transporter (DAT), ein Protein auf der prasynaptischen

Neuronenmembran, das normalerweise Dopamin aus dem synaptischen Spalt zuriick in das

Neuron transportiert. Durch die Blockade des DAT erh6hen diese Substanzen die
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Konzentration von extrazellularem Dopamin, was zu einer verstarkten dopaminergen
Neurotransmission fuhrt. Fladrafinil, ein bis(p-fluor)-ringsubstituiertes Derivat von Adrafinil,
wurde strukturell so modifiziert, dass eine potenziell héhere Bindungsaffinitat zum DAT im

Vergleich zu Modafinil vermutet wird.

Mechanismus der Dopamin-Wiederaufnahmehemmung
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Abbildung 1: Signalweg der Dopamin-Wiederaufnahmehemmung.

Detaillierte experimentelle Protokolle
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Die Bestimmung der Bindungsaffinitéat von Substanzen wie Fladrafinil und Modafinil am
Dopamin-Transporter erfolgt typischerweise mittels eines kompetitiven Radioliganden-
Bindungsassays. Nachfolgend wird ein reprasentatives Protokoll beschrieben.

Zellkultur und Membranpréaparation:

» Menschliche embryonale Nierenzellen (HEK293), die stabil den menschlichen Dopamin-
Transporter (hDAT) exprimieren, werden in Dulbecco’'s Modified Eagle Medium (DMEM),
supplementiert mit 10 % foétalem Kélberserum und 1 % Penicillin-Streptomycin, bei 37 °C in
einer befeuchteten Atmosphare mit 5 % CO: kultiviert.

o Bei Erreichen einer Konfluenz von 80-90 % werden die Zellen geerntet und in einem Puffer
(z. B. 50 mM Tris-HCI, pH 7,4) resuspendiert.

e Die Zellen werden durch Homogenisierung aufgeschlossen und die Zellmembranen durch
Zentrifugation bei hoher Geschwindigkeit (z. B. 48.000 x g fur 20 Minuten bei 4 °C) isoliert.
Das resultierende Pellet wird in einem geeigneten Assay-Puffer resuspendiert.

Kompetitiver Radioliganden-Bindungsassay:
o Der Assay wird in einer 96-Well-Platte durchgefuhrt.
o Jede Vertiefung enthalt:

o Eine definierte Menge der Membranpréaparation.

o Eine konstante Konzentration eines spezifischen Radioliganden fur den DAT, z. B. [BH]WIN
35,428.

o Ansteigende Konzentrationen der zu testenden Substanz (Fladrafinil oder Modafinil) oder
eines bekannten DAT-Inhibitors als positive Kontrolle (z. B. GBR-12909).

» Die Platten werden flr eine definierte Zeit (z. B. 2 Stunden) bei einer bestimmten Temperatur
(z. B. 4 °C) inkubiert, um das Bindungsgleichgewicht zu erreichen.

« Die Reaktion wird durch schnelle Filtration Uber Glasfaserfilter gestoppt. Die Filter halten die
Membranen mit dem gebundenen Radioliganden zurtick, wahrend der ungebundene
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Radioligand abgewaschen wird.

o Die Radioaktivitat auf den Filtern wird mittels eines Flissigszintillationszéahlers gemessen.
Datenanalyse:

e Die spezifische Bindung wird berechnet, indem die unspezifische Bindung (gemessen in
Gegenwart einer hohen Konzentration eines verdrangenden Liganden) von der
Gesamtbindung abgezogen wird.

o Die Daten werden mittels nicht-linearer Regression analysiert, um die ICso-Werte zu
bestimmen.

e Die Ki-Werte werden aus den ICso-Werten unter Verwendung der Cheng-Prusoff-Gleichung
berechnet: Ki = 1Cso / (1 + [L]/Ke), wobei [L] die Konzentration des Radioliganden und Ke
seine Dissoziationskonstante ist.
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Workflow des kompetitiven Bindungsassays

1. Zellkultur
(HEK293 mit hDAT)

2. Membranpréparation

3. Assay-Setup
(Membranen, Radioligand, Testsubstanz)

4. Inkubation

5. Filtration

l

6. Szintillationszahlung

7. Datenanalyse
(ICso, Ki)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

